Bis(1,3-propanediamine) Copper(II) Dichloride

• IUPAC Name: dichlorocopper;propane-1,3-diamine
• InChI: InChI=1S/2C3H10N2.2ClH.Cu/c2*4-2-1-3-5;;;/h2*1-5H2;2*1H;/q;;;;+2/p-2
• InChI Key: HSUSKWQWIPIFEB-UHFFFAOYSA-L
• Canonical SMILES: C(CN)CN.C(CN)CN.Cl[Cu]Cl
• Molecular Formula: C6H20Cl2CuN4
• DSSTOX Substance ID: DTXSID50514304
• Molecular Weight: 282.70 g/mol
• CAS RN: 32270-93-2

Description

Bis(1,3-propanediamine) Copper(II) Dichloride is a coordination compound involving copper(II) ions and 1,3-propanediamine ligands. While the specific compound is not directly studied in the provided papers, related copper(II) complexes with various ligands have been synthesized and characterized, offering insights into the coordination chemistry of copper(II) with nitrogen-donor ligands and the potential properties of Bis(1,3-propanediamine) Copper(II) Dichloride.

Synthesis Analysis

Molecular Structure Analysis

Copper(II) complexes exhibit a range of coordination geometries, from square-planar to octahedral. The molecular structure of these complexes is often elucidated using X-ray crystallography. For example, a copper(II) complex with pyrazine-2,3-dicarboxamide ligands forms a centrosymmetric square-plane with weakly coordinating perchlorate ions, resulting in an elongated octahedron . Another complex with iminodiacetamide ligands also shows a square-planar coordination with weakly bonded amide oxygen atoms completing an s-facial distorted octahedral coordination . These studies demonstrate the versatility of copper(II) coordination environments.

Chemical Reactions Analysis

Copper(II) complexes can participate in various chemical reactions, including redox processes. Electrochemical studies, such as cyclic voltammetry, can provide insights into the redox behavior of these complexes. For instance, the electrochemical properties of copper(II) complexes with a Schiff base ligand were found to be dependent on reversible and quasi-reversible redox waves . Additionally, the reaction of copper perchlorate hexahydrate with chelating ligands and pseudohalides led to the formation of new copper(II) coordination compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of copper(II) complexes are influenced by their molecular structure. For example, the crystal structure of a copper(II) complex with a disulfoxide ligand revealed the formation of layers of distorted square planar CuO4 groups, with each copper atom achieving square pyramidal coordination . The luminescence properties of copper(II) complexes are also of interest, with some complexes displaying intraligand fluorescence and phosphorescence in glassy solutions . Thermal and electrochemical studies provide additional information on the stability and redox behavior of these complexes .

Scientific Research Applications

Coordination Properties and Crystal Structure

Bis(1,3-propanediamine) Copper(II) Dichloride demonstrates notable coordination properties. In a study, the coordination modes of copper ions in similar copper(II) complexes were examined, revealing different geometric configurations such as square-planar and tetragonal pyramidal structures. These complexes exhibit interesting physicochemical properties, important for understanding the behavior of copper(II) in various chemical environments (Kaczmarek et al., 2018).

Antitumor Activities

Copper(II) complexes, including those similar to Bis(1,3-propanediamine) Copper(II) Dichloride, have been studied for their antitumor properties. One research indicated that copper(II) complexes could induce apoptosis in cancer cells through mitochondrial pathways, highlighting their potential as anticancer drugs (Zhao et al., 2022).

Macrocyclic Synthesis

In the synthesis of macrocyclic compounds, reactions involving bis(propane-1,3-diamine)copper(II) ions have been explored. These reactions produce macrocyclic products under certain conditions, showcasing the utility of such copper(II) complexes in organic synthesis (Bernhardt et al., 2000).

O2− Scavenger Properties

Copper(II) complexes with diamino-diamide-type ligands, similar to Bis(1,3-propanediamine) Copper(II) Dichloride, exhibit catalytic properties in O2− dismutation. These complexes have been studied for their scavenger and catalytic activities, which are relevant in various chemical and biological contexts (Bonomo et al., 1994).

Thermal Decomposition

The thermal decomposition of copper(II) complexes, including those with bis(1,3-propanediamine), has been investigated. This research provides insights into the stability and decomposition pathways of these complexes, crucial for applications in materials science and catalysis (Wendlandt, 1963).

Chelating Resin Functionalisation

Bis(1,3-propanediamine) Copper(II) Dichloride-like complexes have been used to functionalize chelating resins. These resins show promise in the selective concentration of trace metal ions, which is significant for environmental monitoring and analytical chemistry (Dev & Rao, 1996).

Citations

Copper diethyldithiocarbamate as an activator of Nrf2 in cultured vascular endothelial cells

T Fujie, M Murakami, E Yoshida, T Tachinami… - JBIC Journal of …, 2016 - Springer

The interest in organic–inorganic hybrid molecules as molecular probes for biological systems has been growing rapidly. Such hybrid molecules exhibit unique biological activities. …

Number of citations: 34 link.springer.com

T Fujie

Number of citations: 2